Cas no 1402446-00-7 (2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid)

2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid is a versatile pyrazole-based carboxylic acid derivative characterized by its cyclopropyl and trifluoromethyl functional groups. The cyclopropyl moiety enhances steric and electronic properties, while the trifluoromethyl group contributes to metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical applications. The acetic acid side chain provides a reactive handle for further derivatization, enabling the synthesis of amides, esters, and other derivatives. This compound is particularly useful as an intermediate in the development of biologically active molecules, including pharmaceuticals and crop protection agents, due to its structural rigidity and potential for targeted interactions with biological systems.

2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid structure

1402446-00-7 structure

Product Name:2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid

CAS No:1402446-00-7

MF:C₉H₉F₃N₂O₂

MW:234.175172567368

CID:4815995

Update Time:2025-05-27

2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid
- (1-Cyclopropyl-3-trifluoromethyl-1H-pyrazol-4-yl)-acetic acid
- 2-[1-cyclopropyl-3-(trifluoromethyl)pyrazol-4-yl]acetic acid
- Inchi： 1S/C9H9F3N2O2/c10-9(11,12)8-5(3-7(15)16)4-14(13-8)6-1-2-6/h4,6H,1-3H2,(H,15,16)
- InChI Key： QQXOXFUERLRDAY-UHFFFAOYSA-N
- SMILES： FC(C1C(CC(=O)O)=CN(C2CC2)N=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 291
XLogP3: 1.1
Topological Polar Surface Area: 55.1

2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049006136-250mg	2-(1-Cyclopropyl-3-(trifluoromethyl)-1h-pyrazol-4-yl)acetic acid	1402446-00-7	95%	250mg	$545.40	2022-04-02
Alichem	A049006136-1g	2-(1-Cyclopropyl-3-(trifluoromethyl)-1h-pyrazol-4-yl)acetic acid	1402446-00-7	95%	1g	$1,323.00	2022-04-02
Chemenu	CM502776-1g	2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)aceticacid	1402446-00-7	97%	1g	$806	2022-06-13

2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid Related Literature

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Additional information on 2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid

Comprehensive Overview of 2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid (CAS No. 1402446-00-7)

2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid (CAS No. 1402446-00-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique cyclopropyl group and a trifluoromethyl substituent, which are known to enhance biological activity and metabolic stability. Its structural complexity makes it a valuable intermediate in the synthesis of novel therapeutics and crop protection agents.

The compound's pyrazole core is a hallmark of many bioactive molecules, contributing to its versatility in drug discovery. Researchers are particularly interested in its potential applications as a building block for kinase inhibitors and anti-inflammatory agents. Recent studies highlight its role in modulating enzyme activity, aligning with the growing demand for targeted therapies in precision medicine. The inclusion of a carboxylic acid moiety further expands its utility in conjugation reactions and prodrug development.

In the context of sustainable chemistry, 2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid exemplifies innovations in green synthesis. Its trifluoromethyl group, a hotspot in modern agrochemicals, addresses the need for environmentally friendly pest control solutions. This aligns with global trends toward reducing pesticide residues while maintaining efficacy—a topic frequently searched in AI-driven agricultural optimization platforms.

The compound's physicochemical properties, such as solubility and logP, are critical for formulation scientists. Databases like PubChem and Reaxys often index these parameters under queries like "pyrazole derivatives ADME" or "trifluoromethyl compound stability," reflecting user interest in pharmacokinetics. Its crystalline form has also been characterized via X-ray diffraction, a detail relevant to patent applications and polymorph screening.

From a commercial perspective, CAS 1402446-00-7 is cataloged by major chemical suppliers as a high-purity reference standard. Supply chain analytics reveal rising procurement rates for such niche intermediates, driven by R&D investments in small-molecule libraries. This trend mirrors searches for "custom synthesis CROs" and "scalable heterocyclic chemistry"—key phrases in outsourcing debates.

Ongoing patent landscapes show 2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid appearing in claims related to cancer immunotherapy adjuvants and plant growth regulators. These dual-use characteristics make it a cross-disciplinary candidate, resonating with queries about "repurposing pharmaceutical intermediates." Its safety profile, documented in compliant SDS sheets, further supports its adoption in Good Manufacturing Practice (GMP) settings.

Analytical methodologies for this compound often involve HPLC-UV and LC-MS, techniques frequently discussed in "impurity profiling" forums. The emergence of machine learning-assisted retrosynthesis tools has also streamlined its production routes, a nexus point for "AI in organic chemistry" enthusiasts. Such intersections underscore its relevance in both wet-lab and computational research ecosystems.

In summary, 2-(1-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid represents a convergence of medicinal chemistry and material science priorities. Its multifaceted applications—from bioconjugation to catalysis—position it as a compound of enduring interest, with search volumes for related terms projected to grow alongside advancements in high-throughput screening technologies.